Cas no 1249632-15-2 (1-(5-FLUORO-2-METHYLPHENYL)PROPAN-1-AMINE)

• Product Name: 1-(5-FLUORO-2-METHYLPHENYL)PROPAN-1-AMINE
• CAS No: 1249632-15-2
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5590967
• PubChem ID: 60730318
• Update Time: 2025-08-05

1-(5-FLUORO-2-METHYLPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(5-FLUORO-2-METHYLPHENYL)PROPAN-1-AMINE
• Y12600
• 1249632-15-2
• AKOS009164999

• Inchi： 1S/C10H14FN/c1-3-10(12)9-6-8(11)5-4-7(9)2/h4-6,10H,3,12H2,1-2H3
• InChI Key： DOQFVLMRSNRSIZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1C)(N)CC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-FLUORO-2-METHYLPHENYL)PROPAN-1-AMINE

1-(5-Fluoro-2-methylphenyl)propan-1-amine: A Comprehensive Overview

1-(5-Fluoro-2-methylphenyl)propan-1-amine, also known by its CAS number 1249632-15-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, with a unique substitution pattern that imparts distinct chemical and biological properties. The molecule consists of a phenyl ring substituted with a fluorine atom at the 5-position and a methyl group at the 2-position, attached to a propanamine group. This structure makes it a valuable compound for various applications, particularly in drug discovery and development.

The synthesis of 1-(5-fluoro-2-methylphenyl)propan-1-amine involves several steps, typically starting from an appropriate aryl halide precursor. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of this compound. Researchers have also explored alternative routes, including nucleophilic aromatic substitution and reductive amination, to optimize the synthesis process for scalability and cost-effectiveness.

In terms of physical properties, 1-(5-fluoro-2-methylphenyl)propan-1-amine is characterized by its melting point, boiling point, and solubility in various solvents. These properties are influenced by the electron-withdrawing fluorine substituent and the electron-donating methyl group on the phenyl ring. The compound's solubility in organic solvents makes it suitable for use in organic reactions and formulations.

The biological activity of 1-(5-fluoro-2-methylphenyl)propan-1-amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases. For instance, research has shown that this compound exhibits activity against certain enzymes associated with Alzheimer's disease, making it a promising candidate for further drug development.

In addition to its pharmacological applications, 1-(5-fluoro-2-methylphenyl)propan-1-am has also been investigated for its environmental impact. Studies on its biodegradation and toxicity profiles have provided insights into its potential risks to aquatic ecosystems. These findings are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions of 1-(5-fluoro-2-methylphenyl)propan. Quantum mechanical calculations and molecular docking studies have provided detailed insights into its binding affinities with various biological targets, paving the way for rational drug design strategies.

In conclusion, 1-(5-fluoro strong>-< strong >2-methylphenyl strong>)< strong >propan strong>-< strong >1-amine strong>) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for future research and development efforts.